Cas no 2248332-54-7 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{3,5-dioxo-4-azatricyclo[5.2.1.0,2,6]dec-8-en-4-yl}acetate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{3,5-dioxo-4-azatricyclo[5.2.1.0,2,6]dec-8-en-4-yl}acetate
• CAS No: 2248332-54-7
• MF: C₁₉H₁₄N₂O₆
• MW: 366.324265003204
• CID: 6386838
• PubChem ID: 165732890
• Update Time: 2025-10-24

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{3,5-dioxo-4-azatricyclo[5.2.1.0,2,6]dec-8-en-4-yl}acetate Chemical and Physical Properties

Names and Identifiers

• EN300-6520448
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{3,5-dioxo-4-azatricyclo[5.2.1.0,2,6]dec-8-en-4-yl}acetate
• 2248332-54-7

• Inchi： 1S/C19H14N2O6/c22-13(27-21-16(23)11-3-1-2-4-12(11)17(21)24)8-20-18(25)14-9-5-6-10(7-9)15(14)19(20)26/h1-6,9-10,14-15H,7-8H2
• InChI Key： AIBXFJWNFTYNCV-UHFFFAOYSA-N
• SMILES： O=C1C2C3C=CC(C3)C2C(N1CC(=O)ON1C(C2C=CC=CC=2C1=O)=O)=O

Computed Properties

• Exact Mass: 366.08518617g/mol
• Monoisotopic Mass: 366.08518617g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 750
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 101Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{3,5-dioxo-4-azatricyclo[5.2.1.0,2,6]dec-8-en-4-yl}acetate

1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{3,5-dioxo-4-azatricyclo[5.2.1.0,2,6]dec-8-en-4-yl}acetate (CAS No. 2248332-54-7): A Comprehensive Overview

1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{3,5-dioxo-4-azatricyclo[5.2.1.0,2,6]dec-8-en-4-yl}acetate (CAS No. 2248332-54-7) is a specialized organic compound with a unique molecular structure that has garnered significant interest in pharmaceutical and materials science research. This compound, characterized by its isoindole and azatricyclic moieties, exhibits properties that make it valuable for advanced applications. Below, we delve into its chemical characteristics, synthesis, applications, and market relevance, while addressing common queries and trends in the field.

The molecular structure of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{3,5-dioxo-4-azatricyclo[5.2.1.0,2,6]dec-8-en-4-yl}acetate features a fusion of isoindole-1,3-dione and a 4-azatricyclo[5.2.1.0,2,6]dec-8-ene core, linked via an acetate bridge. This intricate architecture contributes to its stability and reactivity, making it a candidate for drug discovery and polymer chemistry. Researchers often explore its potential as a pharmacophore or building block for bioactive molecules due to its ability to interact with biological targets.

In recent years, the demand for highly functionalized heterocyclic compounds like CAS 2248332-54-7 has surged, driven by advancements in targeted drug delivery and biodegradable materials. A common question among chemists is: "How is this compound synthesized?" The typical route involves multi-step organic reactions, including cyclization and esterification, often catalyzed by palladium or organocatalysts to achieve high yields and purity.

Applications of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{3,5-dioxo-4-azatricyclo[5.2.1.0,2,6]dec-8-en-4-yl}acetate span multiple industries. In pharmaceuticals, it serves as an intermediate for anticancer agents and neurological drugs, owing to its ability to modulate enzyme activity. In materials science, its rigid structure enhances the thermal stability of polymers, addressing the growing need for high-performance materials in electronics and aerospace.

Market trends indicate a rising interest in CAS 2248332-54-7, particularly in regions like North America and Asia-Pacific, where biotech startups and academic labs are actively investigating its derivatives. A frequently searched question is: "Where can I purchase this compound?" Reputable suppliers often list it under fine chemicals or research-grade intermediates, with purity levels exceeding 98%.

Environmental and safety considerations are also critical. While 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{3,5-dioxo-4-azatricyclo[5.2.1.0,2,6]dec-8-en-4-yl}acetate is not classified as hazardous, proper handling protocols—such as using gloves and ventilation—are recommended during lab work. This aligns with the broader industry shift toward green chemistry and sustainable practices.

In summary, CAS 2248332-54-7 represents a versatile compound with promising applications in drug development and advanced materials. Its unique structure and functional groups continue to inspire innovation, making it a focal point for researchers addressing challenges in precision medicine and material durability. For those exploring its potential, collaboration with specialized chemical vendors and research institutions is highly advised.